Cas no 5661-68-7 (Diazene, bis(1-phenylethyl)-)

• Product Name: Diazene, bis(1-phenylethyl)-
• CAS No: 5661-68-7
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 348347
• PubChem ID: 12865560
• Update Time: 2025-04-19

Diazene, bis(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Diazene, bis(1-phenylethyl)-
• bis(1-phenylethyl)diazene
• 5661-68-7
• SCHEMBL491729
• azobis( 1-phenylethane)
• DTXSID20511845
• (E)-Bis(1-phenylethyl)diazene

• Inchi： 1S/C16H18N2/c1-13(15-9-5-3-6-10-15)17-18-14(2)16-11-7-4-8-12-16/h3-14H,1-2H3/b18-17+
• InChI Key： JSWTUBJPNIKZJF-ISLYRVAYSA-N
• SMILES： N(/C(C)C1C=CC=CC=1)=N\C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.14714
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives